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Compound Name: Thiamine bromide
CAS No.: 7019-71-8
Cat. No.: B1215230

Get Quote

This technical guide provides an in-depth overview of the chemical synthesis of thiamine

bromide hydrobromide, a salt of Vitamin B1. The synthesis is primarily based on the classic

approach developed by Williams and Cline, which involves the convergent synthesis of

pyrimidine and thiazole moieties, followed by their condensation. This document is intended for

researchers, scientists, and professionals in drug development, offering detailed experimental

protocols, quantitative data, and visual representations of the synthetic pathways.

Overview of the Synthetic Strategy

The synthesis of thiamine bromide hydrobromide is a well-established process that involves

three main stages:

Synthesis of the Pyrimidine Moiety: Preparation of 4-amino-5-(bromomethyl)-2-
methylpyrimidine hydrobromide.

Synthesis of the Thiazole Moiety: Preparation of 5-(2-hydroxyethyl)-4-methylthiazole.

Condensation and Salt Formation: The quaternization reaction between the pyrimidine and
thiazole moieties to form the thiamine cation, which is then isolated as its bromide
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hydrobromide salt.

This guide will detail the experimental procedures for each of these key stages.

Synthesis of Precursors
Synthesis of 4-amino-5-(bromomethyl)-2-
methylpyrimidine hydrobromide

The synthesis of the pyrimidine precursor is a multi-step process. A representative synthetic
route is outlined below.

Experimental Protocol:

A multi-step synthesis can be employed for the preparation of 4-amino-5-(bromomethyl)-2-
methylpyrimidine hydrobromide. The process can begin with the reaction of an intermediate
sodium salt with dimethyl sulfate in toluene at temperatures ranging from 0 to 80°C to yield an
intermediate B. This intermediate is then condensed with ethenylamidine hydrochloride in a
sulfoxide-type solvent at temperatures between 30°C and 75°C to produce an intermediate C.
Finally, intermediate C is reacted with hydrobromic acid in a solvent such as acetic acid or
formic acid at temperatures from 40°C to 120°C to yield the target product, 4-amino-5-
(bromomethyl)-2-methylpyrimidine hydrobromide[1].

Synthesis of 5-(2-hydroxyethyl)-4-methylthiazole

The thiazole moiety can be synthesized through various methods. One common approach is
detailed below.

Experimental Protocol:

The synthesis can commence with the chlorination of a-acetyl-y-butyrolactone with sulfonyl
chloride at 40-42°C, followed by hydrolysis and decarboxylation with 5% sulfuric or hydrochloric
acid to yield 3-chloro-3-acetylpropanol. In a separate reaction, thioformamide is prepared by
reacting formamide with phosphorus pentasulfide at 28-32°C. The 3-chloro-3-acetylpropanol
and thioformamide are then reacted in a refluxing dichloromethane solution for 5 hours. After
cooling, the pH is adjusted to 9 with a 5% sodium hydroxide solution. The organic layer is
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separated, and the product is isolated by vacuum distillation to give 5-(2-hydroxyethyl)-4-
methylthiazole[2].

Final Condensation: Synthesis of Thiamine Bromide
Hydrobromide

The final step in the synthesis is the quaternization reaction between the pyrimidine and
thiazole precursors.

Experimental Protocol:

The synthesis of thiamine bromide hydrobromide is achieved through the condensation of 4-
amino-5-bromomethyl-2-methylpyrimidine and 5-(2-hydroxyethyl)-4-methylthiazole[3]. While
specific conditions for the bromide hydrobromide salt are less commonly detailed in recent
literature, the principles of the Williams and Cline synthesis for the hydrochloride salt can be
adapted. In a continuous-flow synthesis of the hydrochloride salt, a methanol solution of the
pyrimidine and thiazole moieties are reacted at elevated temperatures. The resulting product is
then isolated. For the bromide hydrobromide salt, the reaction would be carried out similarly,
with the final product precipitating or being crystallized from the reaction mixture.

Quantitative Data

The following tables summarize representative yields for the key synthetic steps.

Starting

Reaction Step ) Product Yield (%) Reference
Materials
Synthesis of 4-amino-2-
Pyrimidine Varies methylpyrimidine  65-70% [4]
Moiety -5-carbonitrile
: 5-(2-
Synthesis of 3-acetylpropanol
hydroxyethyl)-4- up to 73% [5]

Thiazole Moiety and thiourea _
methylthiazole

Continuous-Flow  Pyrimidine and o
) ] Thiamine
Synthesis Thiazole ) 47.7% (overall) [6]
] Hydrochloride
(hydrochloride) Precursors
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Visualizing the Synthesis

The following diagrams illustrate the logical flow of the synthetic pathways.
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Synthesis of Pyrimidine Moiety

Pyrimidine Starting Materials

Intermediate A

Intermediate B

4-amino-5-(bromomethyl)-2-methylpyrimidine
hydrobromide

Synthesis of Thiazole Moiety

Thiazole Starting Materials

Intermediate C

5-(2-hydroxyethyl)-4-methylthiazole
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Intermediate Sodium Salt Dimethyl Sulfate

Reaction in Toluene
(0-80°C)

Intermediate B Ethenylamidine Hydrochloride

Condensation in
Sulfoxide Solvent
(30-75°C)

Intermediate C Hydrobromic Acid

Reaction in Acetic Acid
or Formic Acid
(40-120°C)

4-amino-5-(bromomethyl)-2-methylpyrimidine
hydrobromide
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a-acetyl-y-butyrolactone Sulfonyl Chloride

Chlorination
(40-42°C)

a-acetyl-a-chloro-y-butyrolactone 5% H2S04 or HCI Formamide Phosphorus Pentasulfide

Thioformamide
Formation
(28-32°C)

Hydrolysis &
Decarboxylation

3-chloro-3-acetylpropanol Thioformamide

Condensation &
Cyclization
(Reflux in DCM)

Aqueous Workup (pH 9)
& Distillation

5-(2-hydroxyethyl)-4-methylthiazole
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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